Cas no 51686-78-3 (2,4-dibromo-1-nitro-benzene)

2,4-Dibromo-1-nitro-benzene is a halogenated aromatic compound with the molecular formula C₆H₃Br₂NO₂. It is characterized by the presence of two bromine atoms and a nitro group on a benzene ring, which impart distinct reactivity for use in organic synthesis. This compound serves as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to undergo further functionalization, such as nucleophilic substitution or reduction reactions. Its high purity and stability under standard conditions make it suitable for precise synthetic applications. The electron-withdrawing effects of the nitro and bromo substituents also enhance its utility in electrophilic aromatic substitution and cross-coupling reactions.
2,4-dibromo-1-nitro-benzene structure
2,4-dibromo-1-nitro-benzene structure
Product Name:2,4-dibromo-1-nitro-benzene
CAS No:51686-78-3
MF:C6H3Br2NO2
MW:280.901520013809
MDL:MFCD02660416
CID:89666
PubChem ID:12315646
Update Time:2025-10-14

2,4-dibromo-1-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dibromo-1-nitrobenzene
    • 1,3-Dibromo-4-nitrobenzene
    • 2,4-Dibromonitrobenzene
    • Benzene, 2,4-dibromo-1-nitro-
    • ,3-Dibromo-4-nitrobenzene
    • 2,4-Dibromo-1-nitrobenzene&gt
    • 1,3-Dibromo-4-nitrobenzene,98%
    • 4-Dibromonitrobenzene
    • 2,4-dibromo-1-nitro-benzene
    • SCHEMBL165733
    • 2,4-Dibromo-1-nitrobenzene, 98%
    • 2,4-dibromo-1-nitro-benzene;2,4-Dibromonitrobenzene
    • 51686-78-3
    • AKOS003632149
    • FT-0715030
    • J-507098
    • FD7323
    • A828729
    • D4790
    • DXRVYZGVVFZCFP-UHFFFAOYSA-N
    • CS-W002943
    • KE-0211
    • SY013888
    • A24176
    • 2,4-Dibromo-1-nitrobenzene;,3-Dibromo-4-nitrobenzene
    • DTXSID40487472
    • 2,4-dibromo-nitrobenzene
    • EN300-97152
    • MFCD02660416
    • AM20040608
    • MDL： MFCD02660416
    • Inchi： 1S/C6H3Br2NO2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H
    • InChI Key： DXRVYZGVVFZCFP-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=CC=1[N+](=O)[O-])Br

Computed Properties

  • Exact Mass: 278.85300
  • Monoisotopic Mass: 278.85305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 2.101
  • Melting Point: 59.0 to 63.0 deg-C
  • Boiling Point: 270 ºC
  • Flash Point: 117 ºC
  • Refractive Index: 1.6400 (estimate)
  • PSA: 45.82000
  • LogP: 3.64300

2,4-dibromo-1-nitro-benzene Security Information

2,4-dibromo-1-nitro-benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4-dibromo-1-nitro-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136641-100g
2,4-dibromo-1-nitro-benzene
 51686-78-3 98%
100g
 ¥684.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136641-1g
2,4-dibromo-1-nitro-benzene
 51686-78-3 98%
1g
 ¥30.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136641-250mg
2,4-dibromo-1-nitro-benzene
 51686-78-3 98%
250mg
 ¥29.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136641-25g
2,4-dibromo-1-nitro-benzene
 51686-78-3 98%
25g
 ¥214.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136641-5g
2,4-dibromo-1-nitro-benzene
 51686-78-3 98%
5g
 ¥116.90 2023-09-03
Chemenu
CM253340-100g
2,4-Dibromo-1-nitrobenzene
 51686-78-3 95%
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 $249 2021-06-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019617-1g
2,4-dibromo-1-nitro-benzene
 51686-78-3 98%
1g
 ￥26 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019617-25g
2,4-dibromo-1-nitro-benzene
 51686-78-3 98%
25g
 ￥114 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019617-5g
2,4-dibromo-1-nitro-benzene
 51686-78-3 98%
5g
 ￥29 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019617-100g
2,4-dibromo-1-nitro-benzene
 51686-78-3 98%
100g
 ￥922 2024-05-23

2,4-dibromo-1-nitro-benzene Production Method

2,4-dibromo-1-nitro-benzene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51686-78-3)2,4-Dibromonitrobenzene
Order Number:sfd10924
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51686-78-3)2,4-dibromo-1-nitro-benzene
Order Number:A828729
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):517.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:51686-78-3)2,4-Dibromonitrobenzene
sfd10924
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:51686-78-3)2,4-dibromo-1-nitro-benzene
A828729
Purity:99%
Quantity:500g
Price ($):517.0
Email